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Compound of Interest

1-(3-Amino-propyl)-
Compound Name:
homopiperidine Dihydrochloride

Cat. No.: B178217

Essential Safety and Handling Guide for 1-(3-
Amino-propyl)-homopiperidine Dihydrochloride

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(3-Amino-propyl)-homopiperidine Dihydrochloride (CAS No: 118979-65-0).[1][2] The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling this
compound to minimize exposure and ensure personal safety.[3][4]
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses with Side
Shields or Goggles

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[3] Do not

wear contact lenses.[5]

Face Shield

Recommended when there is
a splash hazard.[6][7]

Skin Protection

Chemical-Resistant Gloves

Tested according to EN 374.
For brief contact, a glove with
a protection class of 3 or
higher (breakthrough time >60
minutes) is recommended. For
prolonged or repeated contact,
a class 5 or higher
(breakthrough time >240

minutes) is advised.[5][6]

Protective Clothing

Lab coat or overalls.[5] For
larger quantities or significant
exposure risk, flame-retardant
antistatic protective clothing

may be necessary.[8]

Apron

A PVC apron can provide

additional protection.[5]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 Approved

Respirator

Required if exposure limits are
exceeded or if irritation is
experienced.[3][9] A respirator
with a particulate filter
conforming to EN 143 or an
ammonia and organic
ammonia derivatives filter is

recommended.[3]

Operational Plan: Handling Procedures

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-256827.pdf
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.carlroth.com/medias/SDB-A122-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzE1MTd8YXBwbGljYXRpb24vcGRmfGFETTJMMmcwTlM4NU1UYzFNamcxTkRZMU1URTRMMU5FUWw5Qk1USXlYMEZWWDBWT0xuQmtaZ3w4MmRjODk4MWVjY2QyNmI5NDI3ZjI3MzU1ZTJkNWMwZDNkZTYzY2JlNWZmMjEyMDkzM2VlOGE4OGMxYzEwYTBl
https://datasheets.scbt.com/sc-256827.pdf
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://datasheets.scbt.com/sc-256827.pdf
https://www.sigmaaldrich.com/sds/sigald/571261
https://datasheets.scbt.com/sc-256827.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.fishersci.com/store/msds?partNumber=AAH26937&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Safe handling practices are critical to prevent accidental exposure. Work should be conducted
in a well-ventilated area, preferably under a chemical fume hood.[8][9]

Step 1: Preparation

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3][9]

 Verify that all necessary PPE is available and in good condition.

o Review the Safety Data Sheet (SDS) for this or a closely related compound before starting
work.

Step 2: Handling

Avoid all personal contact with the substance, including inhalation of dust or vapors.[5]

Do not eat, drink, or smoke in the handling area.[3][5]

Wash hands and any exposed skin thoroughly after handling.[3]

Use spark-proof tools and explosion-proof equipment if the compound is flammable or
handled in a flammable solvent.[9]

Step 3: Cleanup
o Clean the work area thoroughly after use.

» For spills, absorb with an inert material such as sand, earth, or vermiculite and place in a
suitable, closed container for disposal.[9] Do not flush down the sewer.[9]

o Contaminated clothing should be removed immediately and washed before reuse.[3][8]

Disposal Plan

Dispose of 1-(3-Amino-propyl)-homopiperidine Dihydrochloride and its containers in
accordance with all local, regional, and national regulations.
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Waste Categorization:

e This chemical should be treated as hazardous waste.

o Package the waste in a properly labeled, sealed container.

Disposal Method:

e Dispose of the contents and container at an approved waste disposal plant.[3]
» Do not dispose of it with regular laboratory trash.

Immediate First Aid Measures

In the event of exposure, follow these first aid procedures immediately and seek medical
attention.

 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[3] If not breathing, provide artificial respiration.[3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[3] Remove contaminated clothing. If skin irritation persists, consult a physician.

[3]

o Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[3] Seek immediate medical
attention.[3]

¢ Ingestion: Rinse the mouth with water.[3] Do NOT induce vomiting.[8] Call a poison control
center or doctor immediately.[3]

Safety and Handling Workflow
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Workflow for Safe Handling of 1-(3-Amino-propyl)-homopiperidine Dihydrochloride

Preparation Emergency Response

Skin Contact Ingestion

Review SDS Inhalation Eye Contact

\ 4

Verify PPE Availability

Seek Immediate Medical Attention

\ 4

Ensure Access to Safety Shower & Eyewash

Hangling
Y

Wear Appropriate PPE

\ 4

Work in a Ventilated Area (Fume Hood)

\ 4

Avoid Personal Contact

\ 4

No Eating, Drinking, or Smoking

Cleanup i; Disposal

Clean Work Area

\ 4

Manage Spills with Inert Absorbent

\ 4

Dispose of as Hazardous Waste

\ 4

Wash Hands Thoroughly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b178217?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Logical workflow for the safe handling and emergency procedures for 1-(3-Amino-
propyl)-homopiperidine Dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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